Cas no 7152-40-1 (5-Amino-4-cyano-3-cyanomethyl-1-phenylpyrazole)

• Product Name: 5-Amino-4-cyano-3-cyanomethyl-1-phenylpyrazole
• CAS No: 7152-40-1
• MF: C₁₂H₉N₅
• MW: 223.233361005783
• MDL: MFCD00020729
• CID: 85840
• PubChem ID: 81585
• Update Time: 2025-04-18

5-Amino-4-cyano-3-cyanomethyl-1-phenylpyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-cyano-1-phenyl-3-pyrazoleacetonitrile
• 5-Amino-4-cyano-3-cyanomethyl-1-phenylpyrazole
• 5-Amino-3-cyanomethyl-1-phenylpyrazole-4-carbonitrile
• 5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-acetonitrile
• 5-amino-3-(cyanomethyl)-1-phenylpyrazole-4-carbonitrile
• 1H-Pyrazole-3-acetonitrile,5-amino-4-cyano-1-phenyl
• 1-Phenyl-3-cyanomethyl-4-cyano-5-aminopyrazole
• 4-Pyrazolecarbonitrile,5-amino-3-cyanomethyl-1-phenyl
• 5-amino-3-cyanomethyl-1-phenylpyrazolecarbonitrile
• EN300-02690
• F0307-0744
• SCHEMBL1063608
• 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazol-4-yl cyanide
• UNII-2C59BX2079
• NSC 22494
• AKOS000122106
• E79199
• 1H-Pyrazole-3-acetonitrile,5-amino-4-cyano-1-phenyl-
• 5-amino-3-(cyanomethyl)-1-phenyl-1H-pyrazole-4-carbonitrile
• 7152-40-1
• 4-Pyrazolecarbonitrile, 5-amino-3-cyanomethyl-1-phenyl-
• PYRAZOLE-3-ACETONITRILE, 5-AMINO-4-CYANO-1-PHENYL-
• SMR000186932
• BRN 0217441
• CS-0218962
• Maybridge1_007079
• NSC22494
• 5-25-17-00107 (Beilstein Handbook Reference)
• HMS561J17
• NCGC00245605-01
• MLS000570505
• Cambridge id 5728240
• WLN: T5NNJ AR& C1CN DCN EZ
• HMS2183K06
• 2C59BX2079
• 1H-Pyrazole-3-acetonitrile, 5-amino-4-cyano-1-phenyl-
• MFCD00020729
• Z55433868
• NSC-22494
• DTXSID60221759
• FT-0620003
• AS-70267
• NS00037239
• A837226
• EINECS 230-496-6
• CHEMBL1607662
• DB-055543
• STK397840

• MDL： MFCD00020729
• Inchi： 1S/C12H9N5/c13-7-6-11-10(8-14)12(15)17(16-11)9-4-2-1-3-5-9/h1-5H,6,15H2
• InChI Key： GUHSDYKJSKLWJF-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=C(C#N)C(CC#N)=N1)N
• BRN： 217441

Computed Properties

• Exact Mass: 223.08600
• Monoisotopic Mass: 223.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 91.4A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.2950 (rough estimate)
• Melting Point: 164-165°C
• Boiling Point: 354.52°C (rough estimate)
• Flash Point: 248.2°C
• Refractive Index: 1.6610 (estimate)
• PSA: 91.42000
• LogP: 1.97346
• Solubility: Insoluble in water

5-Amino-4-cyano-3-cyanomethyl-1-phenylpyrazole Security Information

• Hazardous Material transportation number：3276
• Hazard Category Code： 22-23/24/25
• Safety Instruction： S22-S36/37-S45-S36/37/39-S28-S27
• RTECS：UQ6260000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III